Cas no 1935327-46-0 (Methyl 4-bromo-5-chloro-2-hydroxybenzoate)

• Product Name: Methyl 4-bromo-5-chloro-2-hydroxybenzoate
• CAS No: 1935327-46-0
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• MDL: MFCD30342651
• CID: 4630361
• PubChem ID: 122163319
• Update Time: 2025-08-03

Methyl 4-bromo-5-chloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-5-chloro-2-hydroxybenzoate
• 4-Bromo-5-chloro-2-hydroxy-benzoic acid methyl ester
• EN300-260317
• G39997
• methyl4-bromo-5-chloro-2-hydroxybenzoate
• 1935327-46-0
• MFCD30342651
• Methyl 4-bromo-5-chloro-2-hydroxybenzoate

• MDL： MFCD30342651
• Inchi： 1S/C8H6BrClO3/c1-13-8(12)4-2-6(10)5(9)3-7(4)11/h2-3,11H,1H3
• InChI Key： HBLLQAAMTGHSNF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C=1)O)Cl

Computed Properties

• Exact Mass: 263.91888 g/mol
• Monoisotopic Mass: 263.91888 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5
• Molecular Weight: 265.49

Additional information on Methyl 4-bromo-5-chloro-2-hydroxybenzoate

Methyl 4-Bromo-5-Chloro-2-Hydroxybenzoate: A Comprehensive Overview

Methyl 4-bromo-5-chloro-2-hydroxybenzoate, with the CAS number 1935327-46-0, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group attached to a substituted benzoic acid. The substituents on the benzene ring—a bromine atom at position 4, a chlorine atom at position 5, and a hydroxyl group at position 2—contribute to its distinctive chemical properties and reactivity.

The synthesis of methyl 4-bromo-5-chloro-2-hydroxybenzoate typically involves multi-step organic reactions, often starting from the corresponding hydroxybenzoic acid derivative. The introduction of the bromine and chlorine substituents is achieved through electrophilic aromatic substitution or other specialized methods, depending on the desired regioselectivity and yield. The hydroxyl group at position 2 plays a crucial role in directing the substitution reactions, making it a key functional group in the molecule's reactivity.

Recent studies have highlighted the potential applications of methyl 4-bromo-5-chloro-2-hydroxybenzoate in drug discovery and materials science. In pharmacology, this compound has been explored as a potential lead for anti-inflammatory and anti-cancer agents due to its ability to modulate specific cellular pathways. Researchers have found that the bromine and chlorine substituents enhance the compound's bioavailability and selectivity, making it a promising candidate for further preclinical studies.

In materials science, methyl 4-bromo-5-chloro-2-hydroxybenzoate has been investigated as a precursor for advanced polymers and coatings. Its hydroxyl group enables strong intermolecular hydrogen bonding, which can significantly improve the mechanical properties of materials derived from this compound. Additionally, the presence of halogen atoms contributes to thermal stability and UV resistance, making it suitable for high-performance applications.

The latest research also points to the environmental implications of methyl 4-bromo-5-chloro-2-hydroxybenzoate. Studies have shown that this compound can act as an effective adsorbent for heavy metal ions in aqueous solutions, offering a sustainable solution for water purification. Its ability to form stable coordination complexes with metals like lead and mercury makes it a valuable tool in environmental remediation efforts.

From an analytical standpoint, the characterization of methyl 4-bromo-5-chloro-2-hydroxybenzoate has been enhanced by modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure and dynamic behavior, aiding in its optimization for various applications.

In conclusion, methyl 4-bromo-5-chloro-2-hydroxybenzoate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations in chemistry and materials science.